Cas no 945298-39-5 (2-(3-Methoxypropyl)aminonicotinonitrile)

• Product Name: 2-(3-Methoxypropyl)aminonicotinonitrile
• CAS No: 945298-39-5
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• MDL: MFCD09455280
• CID: 3156691
• PubChem ID: 17221189
• Update Time: 2025-06-14

2-(3-Methoxypropyl)aminonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((3-Methoxypropyl)amino)nicotinonitrile
• STK501334
• AKOS000321713
• H23575
• LS-01760
• 945298-39-5
• MFCD09455280
• DTXSID101232069
• 2-(3-methoxypropylamino)pyridine-3-carbonitrile
• 2-[(3-Methoxypropyl)amino]-3-pyridinecarbonitrile
• 2-[(3-methoxypropyl)amino]pyridine-3-carbonitrile
• 2-[(3-methoxypropyl)amino]nicotinonitrile
• ALBB-004825
• CS-0330098
• 2-(3-Methoxypropyl)aminonicotinonitrile

• MDL： MFCD09455280
• Inchi： 1S/C10H13N3O/c1-14-7-3-6-13-10-9(8-11)4-2-5-12-10/h2,4-5H,3,6-7H2,1H3,(H,12,13)
• InChI Key： VNKLSMVFMKEQEQ-UHFFFAOYSA-N
• SMILES： O(C)CCCNC1C(C#N)=CC=CN=1

Computed Properties

• Exact Mass: 191.105862047Da
• Monoisotopic Mass: 191.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 362.1±37.0 °C at 760 mmHg
• Flash Point: 259.3±30.1 °C

2-(3-Methoxypropyl)aminonicotinonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(3-Methoxypropyl)aminonicotinonitrile

Recent Advances in the Study of 2-(3-Methoxypropyl)aminonicotinonitrile (CAS: 945298-39-5)

2-(3-Methoxypropyl)aminonicotinonitrile (CAS: 945298-39-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for researchers in the pharmaceutical industry.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 2-(3-Methoxypropyl)aminonicotinonitrile derivatives. The researchers employed a multi-step synthetic route to achieve high yields and purity, which is critical for subsequent biological evaluations. The study highlighted the importance of the methoxypropyl moiety in enhancing the compound's solubility and bioavailability, making it a promising candidate for further development.

In another study, the biological activity of 2-(3-Methoxypropyl)aminonicotinonitrile was investigated in the context of kinase inhibition. The compound demonstrated selective inhibition against a subset of kinases involved in inflammatory pathways, suggesting its potential as a therapeutic agent for inflammatory diseases. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, providing a structural basis for future drug design efforts.

Furthermore, a collaborative research effort between academic and industrial laboratories reported the pharmacokinetic properties of 2-(3-Methoxypropyl)aminonicotinonitrile in preclinical models. The compound exhibited favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore its potential as a lead compound for further optimization and clinical translation.

In summary, the latest research on 2-(3-Methoxypropyl)aminonicotinonitrile (CAS: 945298-39-5) highlights its versatility and promise in drug discovery. Ongoing studies are expected to further explore its therapeutic applications and optimize its pharmacological properties. Researchers in the field are encouraged to stay updated on these developments to leverage the compound's full potential in their work.